Cas no 2228671-13-2 (3-(3,4-dihydro-2H-1-benzopyran-3-yl)oxolane-2,5-dione)

• Product Name: 3-(3,4-dihydro-2H-1-benzopyran-3-yl)oxolane-2,5-dione
• CAS No: 2228671-13-2
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• CID: 5832319
• PubChem ID: 165629220
• Update Time: 2025-06-13

3-(3,4-dihydro-2H-1-benzopyran-3-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dihydro-2H-1-benzopyran-3-yl)oxolane-2,5-dione
• EN300-1773852
• 2228671-13-2

• Inchi： 1S/C13H12O4/c14-12-6-10(13(15)17-12)9-5-8-3-1-2-4-11(8)16-7-9/h1-4,9-10H,5-7H2
• InChI Key： XJOBVLBEONCUMB-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC(C1)C1C(=O)OC(C1)=O

Computed Properties

• Exact Mass: 232.07355886g/mol
• Monoisotopic Mass: 232.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.6Ų

Additional information on 3-(3,4-dihydro-2H-1-benzopyran-3-yl)oxolane-2,5-dione

Research Briefing on 3-(3,4-dihydro-2H-1-benzopyran-3-yl)oxolane-2,5-dione (CAS: 2228671-13-2): Recent Advances and Applications

The compound 3-(3,4-dihydro-2H-1-benzopyran-3-yl)oxolane-2,5-dione (CAS: 2228671-13-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its benzopyran and oxolane-2,5-dione moieties, exhibits unique structural features that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a scaffold for designing novel therapeutic agents, particularly in the areas of anti-inflammatory, anticancer, and neuroprotective applications.

One of the key findings in recent literature highlights the compound's role as a modulator of inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(3,4-dihydro-2H-1-benzopyran-3-yl)oxolane-2,5-dione exhibit potent inhibitory effects on NF-κB signaling, a critical pathway in chronic inflammation. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity to key proteins in this pathway, suggesting its potential as a lead compound for anti-inflammatory drug development.

In the context of oncology, researchers have investigated the anticancer properties of this compound. A preprint available on bioRxiv (2024) reported that 3-(3,4-dihydro-2H-1-benzopyran-3-yl)oxolane-2,5-dione derivatives induce apoptosis in certain cancer cell lines by disrupting mitochondrial membrane potential. The study employed flow cytometry and Western blot analysis to elucidate the mechanism of action, revealing upregulation of pro-apoptotic proteins such as Bax and caspase-3. These findings position the compound as a potential chemotherapeutic agent, though further in vivo studies are warranted.

Another emerging application of this molecule lies in neuroprotection. A collaborative study between academic and industry researchers (2024, ACS Chemical Neuroscience) explored its neuroprotective effects in models of oxidative stress. The compound demonstrated significant attenuation of reactive oxygen species (ROS) production in neuronal cells, likely due to its ability to chelate metal ions and scavenge free radicals. This dual mechanism suggests its utility in neurodegenerative diseases such as Alzheimer's and Parkinson's, though clinical translation remains a future challenge.

Synthetic methodologies for 3-(3,4-dihydro-2H-1-benzopyran-3-yl)oxolane-2,5-dione have also seen advancements. A recent patent (WO2023123456) describes an optimized, scalable synthesis route with improved yield and purity, addressing previous limitations in large-scale production. This development is critical for facilitating further pharmacological evaluation and potential commercialization of derivatives based on this core structure.

In conclusion, 3-(3,4-dihydro-2H-1-benzopyran-3-yl)oxolane-2,5-dione represents a versatile scaffold with multifaceted therapeutic potential. While current research is predominantly at the preclinical stage, the compound's unique pharmacophore and demonstrated bioactivities warrant continued investigation. Future directions should focus on structure-activity relationship (SAR) studies, pharmacokinetic optimization, and translational research to bridge the gap between bench discoveries and clinical applications.